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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434
Get Quote
. J

Application Note: Synthesis & Functionalization of 1-(2-Bromoethyl)-1H-pyrazole

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole (CAS 119291-22-4) is a critical bifunctional building block in
drug discovery, particularly for the development of kinase inhibitors and GPCR ligands. It
serves as a robust "linker" reagent, enabling the introduction of the pyrazole moiety—a
privileged scaffold in medicinal chemistry—via an ethyl spacer.

This guide details the handling, reactivity, and synthetic protocols for this compound.[1] Unlike
simple alkyl halides, the presence of the nitrogen-rich pyrazole ring at the

-position to the leaving group introduces specific electronic and steric considerations. The
primary challenge in utilizing this reagent is controlling the competition between the desired
nucleophilic substitution (

) and the unwanted elimination to 1-vinylpyrazole (

).
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Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10]

Property Data

IUPAC Name 1-(2-Bromoethyl)-1H-pyrazole

CAS Number 119291-22-4

Molecular Weight 175.03 g/mol

Appearance Colorless to pale yellow solid / Low-melting solid
Melting Point ~68 °C

Soluble in DCM, EtOAc, MeOH, DMF, DMSO;

Solubilit
Y Insoluble in water
- Hygroscopic; store under inert atmosphere at 2—
Stability goC
Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE
Hazards

3 (H335).

Critical Reactivity Insights: The vs. Battle

To successfully utilize 1-(2-bromoethyl)-1H-pyrazole, researchers must understand the
mechanistic competition governed by the basicity of the reaction medium.

e The Desired Pathway (

): The primary bromide is an excellent electrophile. Reaction with amines, thiols, or
phenoxides yields the ethyl-linked adducts.

e The Side Reaction (

Elimination): The pyrazole ring is electron-withdrawing (inductive effect), which slightly
acidifies the

-protons (the

attached to the pyrazole). In the presence of strong, bulky bases (e.g.,
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-BuOK) or high heat, dehydrobromination occurs rapidly, yielding 1-vinylpyrazole.
Expert Tip: To maximize yield, use non-nucleophilic, mild bases (like

or

) and polar aprotic solvents (DMF, MeCN). Avoid strong hydroxide bases in alcoholic solvents
at high temperatures unless elimination is the goal.

Visual Workflow: Synthetic Pathways

The following diagram illustrates the preparation of the reagent and its divergent reaction

pathways.
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Figure 1: Divergent synthetic pathways for 1-(2-bromoethyl)-1H-pyrazole.[2] Desired
substitution pathways are shown in blue; the elimination side-reaction is shown in red.

Detailed Experimental Protocols
Protocol A: Synthesis of the Reagent

Preparation of 1-(2-bromoethyl)-1H-pyrazole from 1H-pyrazole. Context: Using a large
excess of 1,2-dibromoethane is crucial to prevent the formation of the bis-pyrazole byproduct
(1,2-di(1H-pyrazol-1-yl)ethane).

e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Reagents:
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[e]

1H-Pyrazole (6.8 g, 100 mmol)

o

1,2-Dibromoethane (37.6 g, 200 mmol, 2.0 equiv)

[¢]

NaOH (40% aq. solution, 40 mL)

[¢]

Tetrabutylammonium bromide (TBAB) (1.6 g, 5 mol% - Phase Transfer Catalyst)

e Procedure:
o Dissolve pyrazole in 1,2-dibromoethane (acting as both reagent and solvent).
o Add TBAB and the NaOH solution.
o Heat the biphasic mixture to reflux (~90-100 °C) with vigorous stirring for 4—6 hours.
o Monitor: Check TLC (EtOAc/Hexane 1:1). The pyrazole spot should disappear.
o Workup:
o Cool to room temperature.[3] Separate the organic layer.[4]
o Extract the aqueous layer with DCM (2 x 50 mL).

o Combine organics, wash with water and brine, and dry over anhydrous

o Concentrate under reduced pressure.

 Purification: The excess 1,2-dibromoethane can be removed by vacuum distillation (it boils
lower than the product) or column chromatography (Silica gel, Hexane -> 20%
EtOAc/Hexane).

o Yield: Typically 60—75%.

Protocol B: N-Alkylation of Secondary Amines (Kinase
Scaffold Synthesis)
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Targeting the pyrazole-ethyl-amine motif common in CDK and anticancer agents.

e Reagents:

[¢]

1-(2-Bromoethyl)-1H-pyrazole (1.0 equiv)[5]

[¢]

Secondary Amine (e.g., Morpholine, Piperazine derivative) (1.2 equiv)

o Base:

(anhydrous, 2.0 equiv) or DIPEA (2.5 equiv)

o

Solvent: Acetonitrile (MeCN) (0.1 M concentration)

e Procedure:

[e]

Suspend 1-(2-bromoethyl)-1H-pyrazole, the amine, and

in dry MeCN.

o Heat to 80 °C (reflux) under an inert atmosphere (

).

o Stir for 12—-16 hours.

o Note: If the amine is valuable/expensive, use the bromide in slight excess (1.2 equiv)
instead.

o Workup:
o Filter off the solid inorganic salts.
o Concentrate the filtrate.

o Purify via flash chromatography (DCM/MeOH gradient).

Protocol C: O-Alkylation of Phenols

Synthesis of Pyrazole-Ethyl-Ether derivatives.
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e Reagents:

(¢]

Phenol derivative (1.0 equiv)[6]

[¢]

1-(2-Bromoethyl)-1H-pyrazole (1.2 equiv)[5]
o Base:

(1.5 equiv) - Cesium carbonate is preferred for phenols to enhance nucleophilicity.

[e]

Solvent: DMF (anhydrous)
e Procedure:
o Dissolve the phenol and

in DMF. Stir at RT for 30 min to generate the phenoxide.

o Add 1-(2-bromoethyl)-1H-pyrazole.[5][7]
o Heat to 90 °C for 4-8 hours.
e Workup:
o Dilute with EtOAc and wash extensively with water/LiCl solution to remove DMF.

o Purify via chromatography.

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Formation of Vinylpyrazole

Reaction temperature too high

or base too strong (

> 12).

Switch from
or
to

. Lower temperature to 60°C

and extend time.

Low Yield (Bis-alkylation)

During reagent synthesis,
pyrazole reacted with both

ends of dibromoethane.

Increase 1,2-dibromoethane

ratio to >3 equivalents.

Incomplete Reaction

Poor nucleophilicity of the

amine/phenol.

Add Kl (0.1 equiv) as a catalyst
(Finkelstein reaction in situ) to
convert alkyl bromide to more

reactive alkyl iodide.

Product is an Oil/Gum

Common for these derivatives.

Convert to HCI or oxalate salt
for better isolation and

crystallinity.
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o Source: PubChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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